Cas no 1805536-90-6 (Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate)

• Product Name: Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate
• CAS No: 1805536-90-6
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4885352
• Update Time: 2025-10-29

Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate

• Inchi： 1S/C10H11F3N2O2/c1-17-8(16)3-6-9(11)5(4-14)2-7(15-6)10(12)13/h2,10H,3-4,14H2,1H3
• InChI Key： QLPCAENZBBUETA-UHFFFAOYSA-N
• SMILES： FC1C(CC(=O)OC)=NC(C(F)F)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate

Compound CAS No. 1805536-90-6: Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate

Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate, with the CAS number 1805536-90-6, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural chemistry, and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with various functional groups, including an amino group, a difluoromethyl group, and a fluorine atom. The methyl ester group further enhances its versatility in various chemical reactions and applications.

The synthesis of this compound involves a series of intricate chemical transformations, including nucleophilic substitutions, electrophilic substitutions, and acetylation reactions. Recent advancements in catalytic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing the time required for the formation of the desired product while maintaining its structural integrity.

The structural features of Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate make it an ideal candidate for various applications. In pharmaceutical chemistry, this compound has been investigated as a potential lead molecule for drug development. Its amino group and fluorinated substituents contribute to its ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic agents targeting diseases like cancer and infectious disorders.

In agricultural chemistry, this compound has shown potential as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant growth and fungal metabolism. Recent studies have demonstrated its effectiveness in controlling invasive plant species without causing significant harm to non-target organisms, which is a critical consideration in modern agricultural practices.

The fluorinated substituents in the structure of this compound also make it an attractive candidate for materials science applications. Fluorinated compounds are known for their unique physical properties, such as high thermal stability and low surface energy. Researchers have explored the use of this compound as a precursor for advanced materials like polymers and coatings, which can find applications in industries ranging from electronics to aerospace.

Recent studies have also focused on the environmental fate and toxicity of Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate. Understanding its degradation pathways and potential impact on ecosystems is crucial for ensuring its safe use in various applications. Findings indicate that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS No. 1805536-90-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemical research and development.